N'-[(5-bromo-2-furoyl)oxy]-2-(1-naphthyl)ethanimidamide

• IUPAC Name: [(Z)-(1-amino-2-naphthalen-1-ylethylidene)amino] 5-bromofuran-2-carboxylate
• InChI: InChI=1S/C17H13BrN2O3/c18-15-9-8-14(22-15)17(21)23-20-16(19)10-12-6-3-5-11-4-1-2-7-13(11)12/h1-9H,10H2,(H2,19,20)
• InChI Key: WGVWVFIDLMYAKZ-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)C=CC=C2CC(=NOC(=O)C3=CC=C(O3)Br)N
• Isomeric SMILES: C1=CC=C2C(=C1)C=CC=C2C/C(=N/OC(=O)C3=CC=C(O3)Br)/N
• Molecular Formula: C17H13BrN2O3
• Molecular Weight: 373.2 g/mol

Description

N-[(5-bromo-2-furoyl)oxy]-2-(1-naphthyl)ethanimidamide, also known as BFA-1, is a chemical compound that has gained significant attention in the field of scientific research due to its potential applications in various fields, including medicine, agriculture, and environmental science. BFA-1 belongs to the class of furan derivatives and has been shown to possess a wide range of biological activities, including anti-inflammatory, anti-tumor, and anti-microbial properties.

Mechanism of Action

The exact mechanism of action of N'-[(5-bromo-2-furoyl)oxy]-2-(1-naphthyl)ethanimidamide is not fully understood. However, studies have shown that N'-[(5-bromo-2-furoyl)oxy]-2-(1-naphthyl)ethanimidamide exerts its biological activities by inhibiting the activity of certain enzymes and signaling pathways that are involved in various cellular processes. For example, N'-[(5-bromo-2-furoyl)oxy]-2-(1-naphthyl)ethanimidamide has been shown to inhibit the activity of cyclooxygenase-2 (COX-2), an enzyme that is involved in the production of inflammatory mediators.
Biochemical and Physiological Effects:
N'-[(5-bromo-2-furoyl)oxy]-2-(1-naphthyl)ethanimidamide has been shown to possess a wide range of biochemical and physiological effects. In vitro studies have shown that N'-[(5-bromo-2-furoyl)oxy]-2-(1-naphthyl)ethanimidamide inhibits the growth of various cancer cell lines by inducing cell cycle arrest and apoptosis. Moreover, N'-[(5-bromo-2-furoyl)oxy]-2-(1-naphthyl)ethanimidamide has been shown to inhibit the production of inflammatory mediators such as prostaglandins and cytokines.

Advantages and Limitations for Lab Experiments

One of the main advantages of N'-[(5-bromo-2-furoyl)oxy]-2-(1-naphthyl)ethanimidamide is its wide range of biological activities, which makes it a promising candidate for various applications in scientific research. Moreover, N'-[(5-bromo-2-furoyl)oxy]-2-(1-naphthyl)ethanimidamide is relatively easy to synthesize and can be obtained in large quantities.
However, one of the limitations of N'-[(5-bromo-2-furoyl)oxy]-2-(1-naphthyl)ethanimidamide is its potential toxicity, which may limit its use in certain applications. Moreover, the exact mechanism of action of N'-[(5-bromo-2-furoyl)oxy]-2-(1-naphthyl)ethanimidamide is not fully understood, which may limit its potential use in certain fields of research.

Future Directions

There are several potential future directions for the research on N'-[(5-bromo-2-furoyl)oxy]-2-(1-naphthyl)ethanimidamide. One possible direction is to investigate the potential use of N'-[(5-bromo-2-furoyl)oxy]-2-(1-naphthyl)ethanimidamide in the treatment of inflammatory diseases such as arthritis and asthma. Moreover, further studies are needed to elucidate the exact mechanism of action of N'-[(5-bromo-2-furoyl)oxy]-2-(1-naphthyl)ethanimidamide and to identify its molecular targets.
Another potential direction for future research is to investigate the potential use of N'-[(5-bromo-2-furoyl)oxy]-2-(1-naphthyl)ethanimidamide as a pesticide to control plant diseases caused by fungal and bacterial pathogens. Moreover, further studies are needed to investigate the potential use of N'-[(5-bromo-2-furoyl)oxy]-2-(1-naphthyl)ethanimidamide as a plant growth regulator.
In conclusion, N'-[(5-bromo-2-furoyl)oxy]-2-(1-naphthyl)ethanimidamide is a promising chemical compound that has gained significant attention in the field of scientific research due to its potential applications in various fields. Further studies are needed to fully understand the biological activities of N'-[(5-bromo-2-furoyl)oxy]-2-(1-naphthyl)ethanimidamide and to identify its potential applications in medicine, agriculture, and environmental science.

Synthesis Methods

The synthesis of N'-[(5-bromo-2-furoyl)oxy]-2-(1-naphthyl)ethanimidamide involves a multi-step process that includes the reaction of 5-bromo-2-furoic acid with thionyl chloride, followed by the reaction of the resulting acid chloride with 1-naphthylamine to produce the intermediate compound. The final product is obtained by reacting the intermediate with N,N-dimethylformamide dimethyl acetal in the presence of a catalyst.

Scientific Research Applications

N'-[(5-bromo-2-furoyl)oxy]-2-(1-naphthyl)ethanimidamide has been extensively studied for its potential applications in various fields of scientific research. In medicine, N'-[(5-bromo-2-furoyl)oxy]-2-(1-naphthyl)ethanimidamide has been shown to possess anti-inflammatory properties and has been investigated for its potential use in the treatment of inflammatory diseases such as arthritis and asthma. Moreover, N'-[(5-bromo-2-furoyl)oxy]-2-(1-naphthyl)ethanimidamide has been shown to exhibit anti-tumor activity and has been studied for its potential use in cancer therapy.
In agriculture, N'-[(5-bromo-2-furoyl)oxy]-2-(1-naphthyl)ethanimidamide has been shown to possess anti-microbial properties and has been investigated for its potential use as a pesticide to control plant diseases caused by fungal and bacterial pathogens. Additionally, N'-[(5-bromo-2-furoyl)oxy]-2-(1-naphthyl)ethanimidamide has been shown to enhance plant growth and has been studied for its potential use as a plant growth regulator.